Cas no 1244855-76-2 (4-Chloro-5-iodo-pyrrolo2,3-dpyrimidine-7-carboxylic Acid tert-Butyl Ester)

• Product Name: 4-Chloro-5-iodo-pyrrolo2,3-dpyrimidine-7-carboxylic Acid tert-Butyl Ester
• CAS No: 1244855-76-2
• MF: C₁₁H₁₁ClIN₃O₂
• MW: 379.581413507462
• MDL: MFCD20922795
• CID: 4456776
• PubChem ID: 57416864
• Update Time: 2025-07-28

4-Chloro-5-iodo-pyrrolo2,3-dpyrimidine-7-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-chloro-5-iodopyrrolo[2,3-d]pyrimidine-7-carboxylate
• 4-Chloro-5-iodo-pyrrolo[2,3-d]pyrimidine-7-carboxylic acid tert-butyl ester
• AMTH004
• M-1086
• SCHEMBL26811347
• tert-Butyl 4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine-7-carboxylate
• CS-0136792
• MFCD20922795
• DTXSID60726214
• 4-Chloro-5-iodo-pyrrolo[2,3-d]pyrimidine-7-carboxylicacidtert-butylester
• DS-014948
• 1244855-76-2
• A1-43884
• s10409
• C11H11ClIN3O2
• 4-Chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine-7-carboxylic acid 1,1-dimethylethyl ester
• AGIMUTXQXSASMW-UHFFFAOYSA-N
• 7-BOC-4-chloro-5-iodo-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine-7-carboxylic acid, 4-chloro-5-iodo-, 1,1-dimethylethyl ester
• NC44293
• 4-Chloro-5-iodo-pyrrolo2,3-dpyrimidine-7-carboxylic Acid tert-Butyl Ester

• MDL： MFCD20922795
• Inchi： 1S/C11H11ClIN3O2/c1-11(2,3)18-10(17)16-4-6(13)7-8(12)14-5-15-9(7)16/h4-5H,1-3H3
• InChI Key： AGIMUTXQXSASMW-UHFFFAOYSA-N
• SMILES： IC1=CN(C(=O)OC(C)(C)C)C2C1=C(N=CN=2)Cl

Computed Properties

• Exact Mass: 378.95800
• Monoisotopic Mass: 378.95845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.022 g/l) (25 º C),
• PSA: 57.01000
• LogP: 3.47250

4-Chloro-5-iodo-pyrrolo2,3-dpyrimidine-7-carboxylic Acid tert-Butyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines